Cas no 24269-77-0 (1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1))

1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1) structure
24269-77-0 structure
Product Name:1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
CAS No:24269-77-0
MF:C20H32ClN3O4
MW:413.938784599304
CID:260493
PubChem ID:212444
Update Time:2025-04-19

1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylicacid, 4-[2-[[(1-methylethoxy)carbonyl]phenylamino]ethyl]-, 1-methylethyl ester,hydrochloride (1:1)
    • propan-2-yl 4-[2-(N-propan-2-yloxycarbonylanilino)ethyl]piperazine-1-carboxylate,hydrochloride
    • DTXSID60178996
    • 4-(2-(N-Carboxyanilino)ethyl)-1-piperazinecarboxylic acid diisopropyl ester hydrochloride
    • 24269-77-0
    • 1-Piperazinecarboxylic acid, 4-(2-(N-carboxyanilino)ethyl)-, diisopropyl ester, hydrochloride
    • Inchi: 1S/C20H31N3O4.ClH/c1-16(2)26-19(24)22-13-10-21(11-14-22)12-15-23(20(25)27-17(3)4)18-8-6-5-7-9-18;/h5-9,16-17H,10-15H2,1-4H3;1H
    • InChI Key: XDRPEQKYNCQKTP-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)C)C(N1CCN(CCN(C(=O)OC(C)C)C2C=CC=CC=2)CC1)=O

Computed Properties

  • Exact Mass: 413.20836
  • Monoisotopic Mass: 413.208
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 470
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Boiling Point: 481.4°Cat760mmHg
  • Flash Point: 245°C
  • PSA: 62.32
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